6-(4-Vinylbenzyl-n-propyl)amino-1,3,5-triazine-2,4-dithiol

• IUPAC Name: 6-[(4-ethenylphenyl)methyl-propylamino]-1H-1,3,5-triazine-2,4-dithione
• InChI: InChI=1S/C15H18N4S2/c1-3-9-19(13-16-14(20)18-15(21)17-13)10-12-7-5-11(4-2)6-8-12/h4-8H,2-3,9-10H2,1H3,(H2,16,17,18,20,21)
• InChI Key: LZWMABVOCBIKBP-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CC1=CC=C(C=C1)C=C)C2=NC(=S)NC(=S)N2
• Molecular Formula: C15H18N4S2
• DSSTOX Substance ID: DTXSID50237006
• Molecular Weight: 318.5 g/mol
• CAS RN: 88373-30-2

Description

Molecular Structure Analysis

The IUPAC name for this compound is 6-[(4-ethenylphenyl)methyl-propylamino]-1H-1,3,5-triazine-2,4-dithione. The InChI string and SMILES notation provide a textual representation of the compound’s structure.

Chemical Reactions Analysis

In a study on the bonding of resin luting materials to titanium and titanium alloy, it was found that 6-(4-vinylbenzyl-n-propyl)amino-1,3,5-triazine-2,4-dithiol, -dithione tautomer (VTD), which is a sulfur-containing monomer, is not effective.

Scientific Research Applications

Dental Material Applications

6-(4-Vinylbenzyl-n-propyl)amino-1,3,5-triazine-2,4-dithiol (VBATDT) shows significant applications in dental materials, particularly in adhesion promoting for dental metals. Kadoma (2003) demonstrated that VBATDT, when used as a surface treatment agent, significantly improves bond strengths to precious metal alloys in dental applications (Kadoma, 2003). Similarly, Hiraba et al. (2017) found that VBATDT, used as a primer, enhances shear bond strength between metals and acrylic resin, indicating its efficacy in bonding between metals and dental materials (Hiraba et al., 2017).

Material Science and Surface Chemistry

In material science, particularly concerning metal surfaces, VBATDT plays a role in photopolymerization and functionalization. Mori et al. (1987) reported on the photopolymerization of monomer films containing VBATDT on metal surfaces, highlighting its potential in creating polymer films through UV light irradiation (Mori et al., 1987). Additionally, Suzuki et al. (2002) conducted studies on the adsorption behavior of VBATDT on various dental metals, providing insight into the molecular interactions at play in metal surface treatments (Suzuki et al., 2002).

Polymer Science

In polymer science, VBATDT is utilized for synthesizing specific polymers. Suresh et al. (2016) described the synthesis of a UV cross-linkable polymer incorporating a triazine derivative, potentially including compounds like VBATDT. This study underscores the role of such compounds in developing advanced materials with specific properties like photocrosslinking (Suresh et al., 2016).

Corrosion Inhibition

VBATDT has potential applications in corrosion inhibition. Hu et al. (2016) explored benzothiazole derivatives as corrosion inhibitors, a field where similar triazine derivatives could be applicable for protecting metals against corrosion (Hu et al., 2016).

Advanced Surface Coatings

Wang et al. (2009) studied the use of a related compound in the preparation of superhydrophobic polymeric films on aluminum plates, indicating the potential of VBATDT in creating advanced coatings with unique properties like superhydrophobicity (Wang et al., 2009).